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Compound of Interest

6-fluoro-3-(piperidin-4-yl)-1H-
Compound Name:
indole

Cat. No.: B1338380

An In-depth Technical Guide to 6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride:
Properties, Synthesis, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride is a heterocyclic organic compound
featuring a fluorinated indole scaffold linked to a piperidine ring. While specific research on this
particular hydrochloride salt is not extensively published, its structural motifs are of significant
interest in medicinal chemistry. The indole ring is a privileged scaffold found in numerous
biologically active compounds, and the incorporation of a fluorine atom can enhance metabolic
stability, binding affinity, and lipophilicity. The piperidine moiety is also a common feature in
centrally active pharmaceuticals.

This guide provides a comprehensive overview of the known properties of 6-fluoro-3-
(piperidin-4-yl)-1H-indole and its hydrochloride salt. Due to the limited availability of data for
this specific compound, this document will also draw upon information from structurally related
analogs to provide insights into its potential synthesis, biological activity, and therapeutic
applications. This comparative approach will offer a broader understanding of the compound's
potential within the landscape of drug discovery and development.
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Chemical and Physical Properties

The fundamental properties of 6-fluoro-3-(piperidin-4-yl)-1H-indole hydrochloride are

summarized below. It is important to note that some of these properties may be predicted or

based on data from the free base or closely related analogs due to the scarcity of specific

experimental data for the hydrochloride salt.

Property Value/Description Source
6-fluoro-3-(piperidin-4-yl)-1H-

IUPAC Name (Pip ¥
indole;hydrochloride

CAS Number 180411-84-1

Chemical Formula C13H16CIFN2

Molecular Weight 254.73 g/mol

Appearance Likely a solid powder Inferred

- Expected to be more soluble in

Solubility Inferred
water than the free base
Not explicitly reported; a
related compound, 6-chloro-3-

Melting Point (piperidin-4-yl)-1H-indole [1]

hydrochloride, has a melting
point of 290-294°C (dec)[1]

Synthesis and Characterization

While a specific, detailed synthetic protocol for 6-fluoro-3-(piperidin-4-yl)-1H-indole

hydrochloride is not readily available in the public domain, its synthesis can be conceptualized

based on established indole synthesis methodologies. A plausible approach would be the

Fischer indole synthesis, a common method for preparing indole derivatives.

A potential synthetic workflow is outlined below:
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G-Fluorophenylhydrazine) G-tert-butoxycarbonyl—4—piperidona

Fischer Indole Synthesis
(Acid Catalyst)

Indole ring formation

t

B )

ert-Butyl 4-(6-f|uoro-1H-indol-3-yl)-3,6-dihydropyridine-1(2H)-carboxylat9

Double bond reduction

Reduction
(e.g., Hz, Pd/C)

Gert-Butyl 4-(6-fluoro-1H-indoI-3-yI)piperidine-l-carboxylata

Removal of protecting group

Boc Deprotection
(e.g., HCI)

G—fluor0-3-(piperidin-4-yl)-1H-ind0Ie hydrochlorid9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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